Cas no 10282-30-1 (4-(Pyrrolidin-1-yl)benzonitrile)

4-(Pyrrolidin-1-yl)benzonitrile Properties

Names and Identifiers

• 4-(Pyrrolidin-1-yl)benzonitrile
• 4-(1-Pyrrolidinyl)benzonitrile
• Benzonitrile,4-(1-pyrrolidinyl)-
• 4-pyrrolidin-1-ylbenzonitrile
• 1-(4-Cyanophenyl)pyrrolidine
• 4-Pyrrolidiobenzonitrile
• 4-Pyrrolidinobenzonitrile
• 4-PYRROLIDIN-1-YL-BENZONITRILE
• 1-(Pyrrolidin-1-yl)-4-cyanobenzene
• 4-(1-PYRROLIDINYL)BENZONITRILE
• AKOS000218359
• 4-(1-pyrrolidinyl) benzonitrile
• EN300-190178
• P2428
• SCHEMBL154178
• CS-0067874
• ZNMSYUCZLWETII-UHFFFAOYSA-N
• A800621
• 10282-30-1
• FS-2710
• W-204466
• MFCD07368512
• DTXSID20406904
• AC-26529
• Z57756573
• DS-0406
• FT-0764818
• 4-pyrrolidine-1-yl-benzonitrile
• 4-pyrrolidinylbenzonitrile
• 4-(1-pyrrolidinyl)benzonitrile
• STL581741
• DB-058866
• 4-pyrrolidin-1-yl-benzonitrile
• 4-(PYRROLIDIN-1-YL)BENZONITRILE
• 1-(4-Cyanophenyl)Pyrrolidine
• +Expand

• MDL： MFCD07368512
• InChIKey： ZNMSYUCZLWETII-UHFFFAOYSA-N
• Inchi： 1S/C11H12N2/c12-9-10-3-5-11(6-4-10)13-7-1-2-8-13/h3-6H,1-2,7-8H2
• SMILES： N1(C2C=CC(C#N)=CC=2)CCCC1

Computed Properties

• Exact Mass: 172.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 172.100048391g/mol
• Heavy Atom Count: 13
• Complexity: 201
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 27Ų

Experimental Properties

• LogP: 2.22348
• PSA: 27.03000
• Boiling Point: 335.4°C at 760 mmHg
• Melting Point: 81.0 to 85.0 deg-C
• λmax: 296(CH3CN)(lit.)

4-(Pyrrolidin-1-yl)benzonitrile Security Information

• Symbol: GHS06
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3439 6.1/PG III
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 22
• HazardClass：6.1

4-(Pyrrolidin-1-yl)benzonitrile Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%